agrimonolide-6-O-glucopyranoside
agrimonolide-6-O-glucopyranoside
Brand Name:
Vulcanchem
CAS No.:
126223-29-8
VCID:
VC0164396
InChI:
InChI=1S/C24H28O10/c1-31-14-5-2-12(3-6-14)4-7-15-8-13-9-16(10-17(26)19(13)23(30)32-15)33-24-22(29)21(28)20(27)18(11-25)34-24/h2-3,5-6,9-10,15,18,20-22,24-29H,4,7-8,11H2,1H3/t15-,18+,20+,21-,22+,24+/m0/s1
SMILES:
COC1=CC=C(C=C1)CCC2CC3=C(C(=CC(=C3)OC4C(C(C(C(O4)CO)O)O)O)O)C(=O)O2
Molecular Formula:
C24H28O10
Molecular Weight:
476.5 g/mol
agrimonolide-6-O-glucopyranoside
CAS No.: 126223-29-8
Main Products
VCID: VC0164396
Molecular Formula: C24H28O10
Molecular Weight: 476.5 g/mol
CAS No. | 126223-29-8 |
---|---|
Product Name | agrimonolide-6-O-glucopyranoside |
Molecular Formula | C24H28O10 |
Molecular Weight | 476.5 g/mol |
IUPAC Name | (3S)-8-hydroxy-3-[2-(4-methoxyphenyl)ethyl]-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydroisochromen-1-one |
Standard InChI | InChI=1S/C24H28O10/c1-31-14-5-2-12(3-6-14)4-7-15-8-13-9-16(10-17(26)19(13)23(30)32-15)33-24-22(29)21(28)20(27)18(11-25)34-24/h2-3,5-6,9-10,15,18,20-22,24-29H,4,7-8,11H2,1H3/t15-,18+,20+,21-,22+,24+/m0/s1 |
Standard InChIKey | GTNBYGORCDLAFG-KAJSMZSISA-N |
Isomeric SMILES | COC1=CC=C(C=C1)CC[C@H]2CC3=C(C(=CC(=C3)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)C(=O)O2 |
SMILES | COC1=CC=C(C=C1)CCC2CC3=C(C(=CC(=C3)OC4C(C(C(C(O4)CO)O)O)O)O)C(=O)O2 |
Canonical SMILES | COC1=CC=C(C=C1)CCC2CC3=C(C(=CC(=C3)OC4C(C(C(C(O4)CO)O)O)O)O)C(=O)O2 |
Appearance | Powder |
Synonyms | A-6-GP agrimonolide-6-O-beta-D-glucopyranoside agrimonolide-6-O-glucopyranoside |
PubChem Compound | 130868 |
Last Modified | Nov 11 2021 |
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